Cas no 1093264-15-3 (3-chloro-1H-Pyrrole-2,4-dicarboxylic acid 2-methyl ester)

• Product Name: 3-chloro-1H-Pyrrole-2,4-dicarboxylic acid 2-methyl ester
• CAS No: 1093264-15-3
• MF: C₇H₆ClNO₄
• MW: 203.579841136932
• CID: 1098570
• PubChem ID: 68486211
• Update Time: 2025-04-20

3-chloro-1H-Pyrrole-2,4-dicarboxylic acid 2-methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1H-Pyrrole-2,4-dicarboxylic acid 2-methyl ester
• 4-chloro-5-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid
• QORKFPKYZXOBQY-UHFFFAOYSA-N
• 1093264-15-3
• DA-39626
• SCHEMBL3030002
• 4-chloro-5-[(methyloxy)carbonyl]-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C7H6ClNO4/c1-13-7(12)5-4(8)3(2-9-5)6(10)11/h2,9H,1H3,(H,10,11)
• InChI Key： QORKFPKYZXOBQY-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CNC=1C(=O)OC

Computed Properties

• Exact Mass: 202.9985354g/mol
• Monoisotopic Mass: 202.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.4Ų